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Compound of Interest

Compound Name: 6-Ureidohexanoic acid
CAS No.: 1468-42-4
Cat. No.: B073719
Get Quote
. J

Critical Identification & Hazard Profile

Warning: Database Discrepancy Alert As a researcher, you may encounter conflicting CAS
registry numbers for this compound.

+ Correct ldentity: 6-Ureidohexanoic acid (also known as

-ureidocaproic acid or 6-ureidocaproate).[1][2]

o Target CAS:1468-42-4 (Chemical structure:

)-[11[3]

o False Positive Alert: Some databases erroneously link "6-ureido..." terms to CAS 2150-60-9
(Alizarin Safirol SE), which is a distinct blue anthraquinone dye.[1][2] Verify your container
label immediately. This guide applies strictly to the ureido-derivative of hexanoic acid, often
used as a linker or hapten mimic.

Physicochemical Safety Table
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Property

Specification

Operational Implication

Physical State

White to off-white crystalline

solid

Generates dust; requires
particulate respirator (N95/P2)
if handled in open air.[1][2]

Solubility

Soluble in hot water, DMSO,

Methanol

Agueous waste streams are
possible but require pH
validation.[1][2]

Acidity (pKa)

~4.7 (Carboxylic acid moiety)

Corrosive potential. Must be
segregated from strong bases
to prevent exothermic

neutralization.[1][2]

Reactivity

Urea moiety (Terminal -NH-
CO-NH2)

Incompatible with
Hypochlorites (Bleach).
Reaction generates toxic

chloramines.[1][2]

Storage

Hygroscopic; Store desiccated
at 2-8°C

Moisture absorption alters
weight accuracy; keep tightly
sealed.[1][2]

Pre-Disposal Stabilization (The "Why" & "How")

The Scientific Logic: 6-Ureidohexanoic acid contains two functional zones: a carboxylic acid

tail and a urea head.

» Acid Risk: Direct disposal into general organic waste bins containing basic amines (e.g.,

triethylamine waste) can cause rapid heating and pressure buildup.

o Urea Risk: The urea group acts as a weak nucleophile. If mixed with strong oxidizers (nitric

acid) or chlorinating agents (bleach), it can degrade into nitrogen gas or toxic intermediates.

Protocol 1: Solid Waste (Preferred Route)

» Applicability: Expired pure substance, contaminated weighing boats, filter paper.
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e Action:
o Do not dissolve for the sake of disposal.[4] Keep as solid.
o Double-bag in clear polyethylene bags.
o Label explicitly as "Solid Organic Waste - Irritant.”
Protocol 2: Liquid Waste (Mother Liquors/Reaction Mixtures)
o Applicability: Reaction byproducts in DMSO, Methanol, or Water.
o Self-Validating Step (The "Litmus Check"):
o Before pouring: Dip a pH strip into your waste container.
o Requirement: If pH > 10, do not add 6-ureidohexanoic acid solution directly.

o Correction: Neutralize the base waste first, or start a fresh "Acidic/Neutral Organic" waste
stream.

Disposal Workflow Logic

The following diagram illustrates the decision matrix for disposing of 6-Ureidohexanoic acid.
This workflow is designed to prevent cross-reactivity in satellite accumulation areas.
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Waste: 6-Ureidohexanoic Acid

Physical State?

Dry Solid In Solution

Solid / Pure Substance Dissolved / Solution

Double Bag (Polyethylene) Identify Solvent Base

Label: 'Solid Organic Waste'

Halogenated Non-Halogenated
(DCM, Chloroform) (MeOH, DMSO, Water)

:

CRITICAL CHECK:
Is waste container pH > 10?

Standard Halo Waste

No (Neutral/Acidic) [Yes (Basic)

Combine & Label: STOP: Do NOT Mix.
'‘Organic Acid/Solvent Mixture' Start new container.

Click to download full resolution via product page

Figure 1: Decision tree ensuring chemical compatibility during disposal. Note the critical pH
check for non-halogenated streams to prevent acid-base exotherms.
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Emergency Spill Management

Scenario: You have spilled 5g of solid 6-ureidohexanoic acid on the benchtop.

e PPE Upgrade: Don nitrile gloves (double layer recommended) and safety goggles. Ensure
lab coat is buttoned.

e Dry Containment: Do not wet the powder (it becomes sticky/slimy).

e Sweep: Use a dustpan and brush to gently sweep the solid into a pile. Avoid creating
airborne dust.[5][6][7]

o Wet Wipe: Once the bulk solid is removed, wipe the surface with a paper towel dampened
with water, followed by 70% Ethanol.

o Why Ethanol? The organic tail of the molecule makes it slightly lipophilic; ethanol ensures
complete removal of residues that water might miss.

» Disposal: Place the solid waste and the contaminated paper towels into the Solid Organic
Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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